Cas no 1807280-48-3 (Ethyl 5-chloro-4-cyano-2-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 5-chloro-4-cyano-2-(trifluoromethyl)phenylacetate
• CAS No: 1807280-48-3
• MF: C₁₂H₉ClF₃NO₂
• MW: 291.653572797775
• CID: 4945171
• Update Time: 2025-05-20

Ethyl 5-chloro-4-cyano-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-4-cyano-2-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H9ClF3NO2/c1-2-19-11(18)5-7-4-10(13)8(6-17)3-9(7)12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： LJQRKDPLJROKBK-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(C(F)(F)F)=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-chloro-4-cyano-2-(trifluoromethyl)phenylacetate

Ethyl 5-chloro-4-cyano-2-(trifluoromethyl)phenylacetate: A Comprehensive Overview

Ethyl 5-chloro-4-cyano-2-(trifluoromethyl)phenylacetate, with CAS No. 1807280-48-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a trifluoromethyl group, a cyano group, and a chloro substituent attached to a phenyl ring. The ethyl acetate moiety further enhances its versatility in various chemical reactions and applications.

The synthesis of Ethyl 5-chloro-4-cyano-2-(trifluoromethyl)phenylacetate involves a series of carefully designed multi-step reactions. Researchers have employed various methodologies, including nucleophilic substitution, Friedel-Crafts acylation, and coupling reactions, to achieve this compound with high purity and yield. The presence of electron-withdrawing groups such as the cyano and trifluoromethyl groups plays a crucial role in directing the reactivity of the molecule during these reactions.

Recent studies have highlighted the potential of Ethyl 5-chloro-4-cyano-2-(trifluoromethyl)phenylacetate in drug discovery and development. Its structure makes it an ideal candidate for exploring new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The trifluoromethyl group, in particular, has been shown to enhance the bioavailability and stability of drug candidates, making this compound a valuable building block in medicinal chemistry.

In addition to its pharmaceutical applications, Ethyl 5-chloro-4-cyano-2-(trifluoromethyl)phenylacetate has found utility in the synthesis of advanced materials. For instance, researchers have utilized this compound as a precursor for the preparation of novel polymers and nanoparticles with tailored properties. The cyano group serves as a reactive site for polymerization reactions, while the trifluoromethyl group contributes to the thermal stability and mechanical strength of the resulting materials.

The chemical properties of Ethyl 5-chloro-4-cyano-2-(trifluoromethyl)phenylacetate make it an intriguing subject for fundamental studies in organic chemistry. Its reactivity patterns have been extensively investigated under various reaction conditions, providing insights into the influence of substituents on molecular behavior. These studies have not only advanced our understanding of aromatic chemistry but also paved the way for innovative synthetic strategies.

From an environmental perspective, Ethyl 5-chloro-4-cyano-2-(trifluoromethyl)phenylacetate has been evaluated for its biodegradability and ecological impact. Preliminary findings suggest that it exhibits moderate biodegradation rates under aerobic conditions, which is promising for its sustainable use in industrial applications. However, further research is required to fully assess its environmental footprint and develop strategies for minimizing any adverse effects.

In conclusion, Ethyl 5-chloro-4-cyano-2-(trifluoromethyl)phenylacetate (CAS No. 1807280-48-3) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure endows it with versatile properties that span across multiple disciplines, from drug discovery to materials science. As research continues to uncover new applications and insights into this compound's behavior, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.